5-[(6-Methylnaphthalen-2-yl)methyl]benzene-1,2,4-tricarbonitrile

• CAS No.: 62103-80-4
• Molecular Formula: C21H13N3
• Molecular Weight: 307.3 g/mol
• IUPAC Name: 5-[(6-methylnaphthalen-2-yl)methyl]benzene-1,2,4-tricarbonitrile
• InChI: InChI=1S/C21H13N3/c1-14-2-4-17-7-15(3-5-16(17)6-14)8-18-9-20(12-23)21(13-24)10-19(18)11-22/h2-7,9-10H,8H2,1H3
• InChI Key: SEQOVLYHJZCYLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=C(C=C2)CC3=CC(=C(C=C3C#N)C#N)C#N

Description

5-[(6-Methylnaphthalen-2-yl)methyl]benzene-1,2,4-tricarbonitrile is a chemical compound known for its unique structure and properties It consists of a benzene ring substituted with three cyano groups and a naphthalene moiety with a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(6-Methylnaphthalen-2-yl)methyl]benzene-1,2,4-tricarbonitrile typically involves the reaction of 6-methylnaphthalene with benzene-1,2,4-tricarbonitrile under specific conditions. The reaction may require a catalyst and controlled temperature to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. The process may include steps such as purification and crystallization to obtain the final product in a pure form .

Chemical Reactions Analysis

Types of Reactions

5-[(6-Methylnaphthalen-2-yl)methyl]benzene-1,2,4-tricarbonitrile can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can lead to the formation of amines or other reduced derivatives.

Substitution: The cyano groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions vary depending on the desired reaction and product .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce amines .

Scientific Research Applications

5-[(6-Methylnaphthalen-2-yl)methyl]benzene-1,2,4-tricarbonitrile has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-[(6-Methylnaphthalen-2-yl)methyl]benzene-1,2,4-tricarbonitrile involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, leading to changes in their activity and subsequent biological effects. The exact mechanism depends on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

2-Methylnaphthalene: A related compound with a similar naphthalene structure but lacking the benzene-1,2,4-tricarbonitrile moiety.

Benzene-1,2,4-tricarbonitrile: A simpler compound with only the benzene ring and cyano groups.

Uniqueness

5-[(6-Methylnaphthalen-2-yl)methyl]benzene-1,2,4-tricarbonitrile is unique due to its combination of a naphthalene moiety and a benzene ring with three cyano groups. This structure imparts distinct chemical and physical properties, making it valuable for specific applications in research and industry .